Floctafenine-d5
Floctafenine-d5
Brand Name:
Vulcanchem
CAS No.:
1794884-17-5
VCID:
VC0130442
InChI:
InChI=1S/C20H17F3N2O4/c21-20(22,23)15-6-3-5-13-17(8-9-24-18(13)15)25-16-7-2-1-4-14(16)19(28)29-11-12(27)10-26/h1-9,12,26-27H,10-11H2,(H,24,25)/i10D2,11D2,12D
SMILES:
C1=CC=C(C(=C1)C(=O)OCC(CO)O)NC2=C3C=CC=C(C3=NC=C2)C(F)(F)F
Molecular Formula:
C20H17F3N2O4
Molecular Weight:
411.392
Floctafenine-d5
CAS No.: 1794884-17-5
Cat. No.: VC0130442
Molecular Formula: C20H17F3N2O4
Molecular Weight: 411.392
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1794884-17-5 |
|---|---|
| Molecular Formula | C20H17F3N2O4 |
| Molecular Weight | 411.392 |
| IUPAC Name | (1,1,2,3,3-pentadeuterio-2,3-dihydroxypropyl) 2-[[8-(trifluoromethyl)quinolin-4-yl]amino]benzoate |
| Standard InChI | InChI=1S/C20H17F3N2O4/c21-20(22,23)15-6-3-5-13-17(8-9-24-18(13)15)25-16-7-2-1-4-14(16)19(28)29-11-12(27)10-26/h1-9,12,26-27H,10-11H2,(H,24,25)/i10D2,11D2,12D |
| Standard InChI Key | APQPGQGAWABJLN-XPZONWKMSA-N |
| SMILES | C1=CC=C(C(=C1)C(=O)OCC(CO)O)NC2=C3C=CC=C(C3=NC=C2)C(F)(F)F |
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